Cas no 2228725-05-9 (3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228725-05-9
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 6461807
• PubChem ID: 165701624
• Update Time: 2025-05-20

3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid
• EN300-1878100
• 2228725-05-9
• 3-amino-1-(4-{[(tert-butoxy)carbonyl]amino}phenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C16H22N2O4/c1-15(2,3)22-14(21)18-12-6-4-10(5-7-12)16(13(19)20)8-11(17)9-16/h4-7,11H,8-9,17H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： ITXGAACCOOYVFM-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)NC(=O)OC(C)(C)C)CC(C1)N)=O

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid (CAS No. 2228725-05-9)

3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid (CAS No. 2228725-05-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane core and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the amino and carboxylic acid functional groups, make it a versatile building block for drug discovery and development.

In recent years, the demand for custom synthesis intermediates like 3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid has surged, driven by advancements in peptide-based therapeutics and small-molecule inhibitors. Researchers are particularly interested in its potential applications in targeting protein-protein interactions (PPIs), a hot topic in drug development. The compound's rigid cyclobutane scaffold offers conformational stability, which is highly desirable in designing high-affinity ligands for challenging biological targets.

The synthesis of CAS No. 2228725-05-9 involves multi-step organic transformations, often starting from readily available precursors. Key steps include the introduction of the Boc-protected amino group and the formation of the cyclobutane ring. Optimizing these synthetic routes is a common focus in process chemistry discussions, as efficiency and scalability are critical for industrial applications. The compound's purity and stability are also frequently addressed in quality control (QC) protocols, ensuring reproducibility in downstream research.

From a drug design perspective, the carboxylic acid moiety in 3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid allows for further derivatization, such as amide bond formation or esterification. This flexibility aligns with the growing trend of fragment-based drug discovery (FBDD), where small, modular building blocks are assembled into larger, potent molecules. Additionally, the Boc group provides a convenient handle for deprotection strategies, enabling selective functionalization in complex synthetic pathways.

Environmental and regulatory considerations are also relevant when working with CAS No. 2228725-05-9. While the compound itself is not classified as hazardous, its handling requires adherence to standard laboratory safety practices. Researchers often search for green chemistry alternatives in its synthesis, reflecting the broader industry shift toward sustainable manufacturing. Topics like solvent selection and waste reduction are frequently explored in forums and publications.

In summary, 3-amino-1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclobutane-1-carboxylic acid (CAS No. 2228725-05-9) represents a valuable tool in modern chemical research. Its applications span medicinal chemistry, peptide synthesis, and material science, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing innovative therapeutics.